Cas no 2138230-45-0 (Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]-)
Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]-
-
- Inchi: 1S/C8H15BrOS/c1-7-5-8(7,6-9)3-4-11(2)10/h7H,3-6H2,1-2H3
- InChI Key: PPGJMZGJFCOGRY-UHFFFAOYSA-N
- SMILES: C1(CBr)(CCS(C)=O)CC1C
Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-678772-0.05g |
1-(bromomethyl)-1-(2-methanesulfinylethyl)-2-methylcyclopropane |
2138230-45-0 | 0.05g |
$1308.0 | 2023-03-11 | ||
| Enamine | EN300-678772-0.1g |
1-(bromomethyl)-1-(2-methanesulfinylethyl)-2-methylcyclopropane |
2138230-45-0 | 0.1g |
$1371.0 | 2023-03-11 | ||
| Enamine | EN300-678772-0.25g |
1-(bromomethyl)-1-(2-methanesulfinylethyl)-2-methylcyclopropane |
2138230-45-0 | 0.25g |
$1432.0 | 2023-03-11 | ||
| Enamine | EN300-678772-0.5g |
1-(bromomethyl)-1-(2-methanesulfinylethyl)-2-methylcyclopropane |
2138230-45-0 | 0.5g |
$1495.0 | 2023-03-11 | ||
| Enamine | EN300-678772-1.0g |
1-(bromomethyl)-1-(2-methanesulfinylethyl)-2-methylcyclopropane |
2138230-45-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-678772-2.5g |
1-(bromomethyl)-1-(2-methanesulfinylethyl)-2-methylcyclopropane |
2138230-45-0 | 2.5g |
$3051.0 | 2023-03-11 | ||
| Enamine | EN300-678772-5.0g |
1-(bromomethyl)-1-(2-methanesulfinylethyl)-2-methylcyclopropane |
2138230-45-0 | 5.0g |
$4517.0 | 2023-03-11 | ||
| Enamine | EN300-678772-10.0g |
1-(bromomethyl)-1-(2-methanesulfinylethyl)-2-methylcyclopropane |
2138230-45-0 | 10.0g |
$6697.0 | 2023-03-11 |
Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]-
Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]- (CAS No. 2138230-45-0): A Comprehensive Overview of Its Applications and Recent Research Findings
Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]-, identified by its CAS number 2138230-45-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its unique structural features, exhibits a blend of reactivity and stability that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromomethyl and methylsulfinyl functional groups imparts distinct chemical properties, enabling its utility in diverse chemical transformations.
The< strong> bromomethyl substituent at the 1-position of the cyclopropane ring provides a reactive site for nucleophilic substitution reactions, making it an effective precursor for the introduction of various functional groups. This reactivity is particularly useful in the construction of complex molecular architectures, where precise control over regioselectivity is essential. On the other hand, the< strong> methylsulfinyl group at the 2-position introduces a polar, electron-withdrawing moiety that can influence both the electronic and steric properties of the molecule. This dual functionality makes Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]- a versatile building block in medicinal chemistry.
In recent years, there has been a growing interest in the development of novel therapeutic agents derived from cyclopropane derivatives. The unique three-membered ring structure of cyclopropane is known to enhance the metabolic stability and binding affinity of drug candidates. The incorporation of< strong> bromomethyl and< strong> methylsulfinyl groups into this framework has opened up new avenues for designing molecules with enhanced pharmacological properties. For instance, studies have shown that cyclopropane-based compounds can exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammatory pathways.
One of the most notable applications of Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]- is in the synthesis of novel sulfonamide derivatives. Sulfonamides are a class of heterocyclic compounds that have been widely used in medicine due to their broad spectrum of biological activity. The< strong> methylsulfinyl group in this compound serves as an excellent scaffold for introducing sulfonamide functionalities, which are known to enhance binding interactions with biological targets. Recent research has demonstrated that sulfonamide-containing cyclopropane derivatives exhibit promising anti-inflammatory and anti-cancer properties. These findings highlight the potential of< strong>Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]- as a key intermediate in drug discovery efforts.
The< strong> bromomethyl group also plays a crucial role in facilitating cross-coupling reactions, which are fundamental to modern organic synthesis. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have revolutionized the way complex organic molecules are constructed. The ability to introduce aryl or heteroaryl groups at the bromomethyl position via these reactions opens up numerous possibilities for generating structurally diverse libraries of compounds. These libraries are invaluable for high-throughput screening and lead optimization campaigns in drug discovery.
In addition to its synthetic utility, Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]- has been explored for its potential role in materials science. The unique electronic properties of cyclopropane derivatives make them attractive candidates for applications in organic electronics and photovoltaic devices. Recent studies have shown that certain cyclopropane-based molecules can exhibit efficient charge transport properties, making them suitable for use as semiconducting materials. The incorporation of< strong> bromomethyl and< strong> methylsulfinyl groups further enhances their performance by modulating their electronic characteristics.
The chemical reactivity of< strong>Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]- also makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. Researchers have leveraged its unique structural features to probe various aspects of organic chemistry, including regioselectivity, stereoselectivity, and catalytic transformations. These studies not only contribute to our fundamental understanding of reaction mechanisms but also provide insights into how to design more efficient synthetic routes for complex molecules.
The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of cyclopropane derivatives due to their unique structural motif and favorable pharmacokinetic properties. Several clinical trials have been conducted to evaluate the safety and efficacy of drugs based on cyclopropane scaffolds. While these trials are still ongoing, preliminary results have shown encouraging signs regarding their potential as treatments for various diseases. The continued development of novel cyclopropane-based drugs is likely to expand their applications in human health.
In conclusion,< strong>Cyclopropane, 1-(bromomethy l)-2-meth yl-1-[2-(m ethylsulf i ny)eth yl]- (CAS No. 2138230-45-0) is a multifaceted compound with significant potential in both pharmaceutical chemistry and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. Recent research has highlighted its role in developing novel sulfonamide derivatives with anti-inflammatory and anti-cancer activities, as well as its utility in transition-metal-catalyzed cross-coupling reactions for constructing complex organic architectures. As our understanding of its chemical properties continues to grow, so too will its applications across various scientific disciplines.
2138230-45-0 (Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfinyl)ethyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)